Cas no 1255637-60-5 (4-(5-Fluoro-2-methoxyphenyl)picolinic acid)

• Product Name: 4-(5-Fluoro-2-methoxyphenyl)picolinic acid
• CAS No: 1255637-60-5
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• MDL: MFCD17677793
• CID: 5207058
• Update Time: 2025-05-20

4-(5-Fluoro-2-methoxyphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Fluoro-2-methoxyphenyl)picolinic acid

• MDL： MFCD17677793
• Inchi： 1S/C13H10FNO3/c1-18-12-3-2-9(14)7-10(12)8-4-5-15-11(6-8)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： PZPAYTQUANFMNT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=CN=C(C(=O)O)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(5-Fluoro-2-methoxyphenyl)picolinic acid

Introduction to 4-(5-Fluoro-2-methoxyphenyl)picolinic Acid (CAS No: 1255637-60-5)

4-(5-Fluoro-2-methoxyphenyl)picolinic acid, identified by the Chemical Abstracts Service Number (CAS No) 1255637-60-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 4-(5-Fluoro-2-methoxyphenyl)picolinic acid, particularly the presence of a fluoro-substituted aromatic ring and a methoxy group, contribute to its unique chemical properties and biological interactions. These structural motifs are often exploited in medicinal chemistry to modulate receptor binding affinities and enhance pharmacokinetic profiles.

The significance of 4-(5-Fluoro-2-methoxyphenyl)picolinic acid lies in its potential as a lead compound or intermediate in the development of novel therapeutic agents. Picolinic acid derivatives have been extensively studied for their roles in various biological processes, including enzyme inhibition, anti-inflammatory effects, and anticancer activities. The introduction of fluorine and methoxy groups into the aromatic ring system of picolinic acid can significantly alter its electronic and steric properties, thereby influencing its interaction with biological targets. This structural flexibility makes 4-(5-Fluoro-2-methoxyphenyl)picolinic acid a valuable scaffold for drug discovery efforts.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-(5-Fluoro-2-methoxyphenyl)picolinic acid, facilitating its use in both academic research and industrial applications. The synthesis typically involves multi-step reactions, including functional group transformations such as fluorination, methylation, and carboxylation. These synthetic strategies highlight the compound's complexity and the sophisticated chemical techniques required to produce it in high purity. The availability of reliable synthetic routes has opened new avenues for exploring its pharmacological potential.

In the realm of medicinal chemistry, 4-(5-Fluoro-2-methoxyphenyl)picolinic acid has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The fluoro-substituent, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in optimizing the pharmacological properties of drug candidates. Additionally, the methoxy group can influence solubility and bioavailability, making it an important consideration in drug design.

The exploration of 4-(5-Fluoro-2-methoxyphenyl)picolinic acid extends beyond academic research into clinical applications. Preclinical studies have demonstrated promising results in models of inflammation and tumor growth, indicating its therapeutic potential. These findings have spurred interest among pharmaceutical companies to further evaluate this compound for possible clinical development. The integration of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising derivatives and optimizing their pharmacological profiles.

From a chemical biology perspective, 4-(5-Fluoro-2-methoxyphenyl)picolinic acid serves as a valuable tool for understanding enzyme mechanisms and developing inhibitors with high specificity. Its structural features allow it to interact with target enzymes in unique ways, providing insights into substrate recognition and catalytic processes. This information is crucial for designing more effective inhibitors with improved therapeutic outcomes. Furthermore, the compound's versatility as a scaffold enables chemists to explore diverse modifications, leading to the discovery of novel analogs with enhanced biological activities.

The industrial relevance of 4-(5-Fluoro-2-methoxyphenyl)picolinic acid is underscored by its application in large-scale synthesis programs aimed at producing advanced intermediates for drug development. The demand for high-quality picolinic acid derivatives has driven innovations in synthetic chemistry, including green chemistry approaches that minimize waste and improve efficiency. These advancements not only benefit academic researchers but also pharmaceutical manufacturers seeking cost-effective solutions for producing complex molecules.

Future directions in the study of 4-(5-Fluoro-2-methoxyphenyl)picolinic acid include exploring its potential in combination therapies and investigating its mechanisms of action at a molecular level. The integration of cutting-edge technologies such as next-generation sequencing and proteomics will provide deeper insights into how this compound interacts with biological systems. Such knowledge will be instrumental in developing targeted therapies that address specific disease pathways with greater precision.

In conclusion, 4-(5-Fluoro-2-methoxyphenyl)picolinic acid (CAS No: 1255637-60-5) represents a significant advancement in pharmaceutical chemistry, offering unique structural features that make it a promising candidate for drug development. Its potential applications in treating inflammatory diseases and cancer highlight its importance as a lead compound or intermediate. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in shaping the future of medicine.